Cas no 126766-61-8 (1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI))

1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI) structure
126766-61-8 structure
Product Name:1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI)
CAS No:126766-61-8
MF:C7H14N2O3
MW:174.197661876678
CID:855840
Update Time:2025-04-19

1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid,3-(hydroxymethyl)-,methylester,(S)-(9CI)
    • METHYL (3S)-3-(HYDROXYMETHYL)PIPERAZINE-1-CARBOXYLATE
    • (S)-methyl 3-(hydroxymethyl)-1-piperazinecarboxylate
    • AG-D-56067
    • CTK4B5336
    • Inchi: 1S/C7H14N2O3/c1-12-7(11)9-3-2-8-6(4-9)5-10/h6,8,10H,2-5H2,1H3/t6-/m0/s1
    • InChI Key: URRJXZRIRRSAAC-LURJTMIESA-N
    • SMILES: N1(C(OC)=O)CCN[C@H](CO)C1

Computed Properties

  • Exact Mass: 174.10000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.1

Experimental Properties

  • PSA: 61.80000
  • LogP: -0.71440

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